Cas no 2680713-50-0 (2-(1r,4r)-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexylacetic acid)

• Product Name: 2-(1r,4r)-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexylacetic acid
• CAS No: 2680713-50-0
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5648802
• PubChem ID: 165909828
• Update Time: 2025-05-22

2-(1r,4r)-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclohexyl]acetic acid
• 2680713-50-0
• 2680844-75-9
• EN300-28279959
• EN300-28279933
• 2-[(1r,4r)-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclohexyl]acetic acid
• 2-(1r,4r)-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexylacetic acid

• Inchi： 1S/C13H21NO4/c1-2-7-18-13(17)14-9-11-5-3-10(4-6-11)8-12(15)16/h2,10-11H,1,3-9H2,(H,14,17)(H,15,16)
• InChI Key： YABAFSULBXPTCH-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(CNC(=O)OCC=C)CC1)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1r,4r)-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexylacetic acid

Compound 2680713-50-0: A Comprehensive Overview

The compound with CAS number 2680713-50-0, known as 2-(1R,4R)-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexylacetic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising biological activity. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and potential uses in greater depth.

Structural Analysis and Synthesis

The molecular structure of 2-(1R,4R)-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexylacetic acid is characterized by a cyclohexane ring with specific stereochemistry at the 1R and 4R positions. The presence of a propenoyl group attached via an oxygen atom introduces additional complexity to the molecule. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and multi-component reactions, to achieve high yields and enantioselectivity in its synthesis. These methods have been documented in recent studies published in leading chemistry journals, highlighting the compound's versatility as a building block for more complex molecules.

Biological Activity and Applications

Recent studies have demonstrated that 2-(1R,4R)-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexylacetic acid exhibits notable biological activity, particularly in the context of enzyme inhibition and drug delivery systems. Its ability to interact with specific biological targets makes it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as an inhibitor of certain proteases involved in disease pathways. Additionally, the compound's structural features make it suitable for use in polymer-based drug delivery systems, where it can serve as a functional monomer or crosslinking agent.

Synthetic Modifications and Derivatives

To enhance its functionality, scientists have developed various derivatives of 2-(1R,4R)-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexylacetic acid. These modifications include the introduction of additional functional groups or the alteration of stereochemistry to optimize properties such as solubility, stability, and bioavailability. For example, recent work has focused on incorporating fluorine atoms into the molecule to improve its pharmacokinetic profile. Such derivatives are currently under investigation for their potential use in diagnostics and therapeutics.

Environmental Impact and Sustainability

In addition to its technical applications, the environmental impact of 2-(1R,4R)-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexylacetic acid has become a topic of interest. Researchers are exploring green chemistry approaches to synthesize this compound using renewable resources and energy-efficient methods. These efforts align with global sustainability goals and highlight the importance of developing eco-friendly chemical processes for industrial-scale production.

Future Directions

The future of 2-(1R,4R)-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclohexylacetic acid lies in its continued exploration across diverse fields. Ongoing research aims to uncover new applications in materials science, biotechnology, and medicine. Collaborative efforts between academia and industry are expected to drive innovation and accelerate the commercialization of this compound. As our understanding of its properties deepens, it is likely to play an increasingly important role in advancing scientific research and technological development.